Cas no 77281-03-9 (Sodium 2-Methoxyethanesulfonate)

• Product Name: Sodium 2-Methoxyethanesulfonate
• CAS No: 77281-03-9
• MF: C₃H₇NaO₄S
• MW: 162.14005112648
• MDL: MFCD19442779
• CID: 1056651
• PubChem ID: 60108661
• Update Time: 2025-10-29

Sodium 2-Methoxyethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-Methoxyethanesulfonate
• 2-mercaptoethanesulphonic acid sodium salt
• coenzyme M sodium salt
• MesnaEp5
• mesnaum
• MESNEX
• mesnum
• mistabron
• mitexan
• mucofluid
• sodium 2-Mercapto-ethanesulfonate
• sodium 2-methoxy-ethanesulfonate
• sodium mercaptoethanesulfonate
• Ethanesulfonic acid, 2-methoxy-, sodium salt
• C3H7O4S.Na
• sodium;2-methoxyethanesulfonate
• NTNBAJGJIIVGGF-UHFFFAOYSA-M
• sodium 2-methoxyethane-1-sulfonate
• Sodium 2-(methyloxy)ethanesulfonate
• KM1835
• 7337AJ
• TRA0041609
• SY014809
• 77281-03-9
• MFCD19442779
• CDA28103
• SCHEMBL1687006
• AS-60530
• AKOS022179374
• Sodium2-Methoxyethanesulfonate
• AMY20619
• FT-0749420
• DB-023566

• MDL： MFCD19442779
• Inchi： 1S/C3H8O4S.Na/c1-7-2-3-8(4,5)6;/h2-3H2,1H3,(H,4,5,6);/q;+1/p-1
• InChI Key： NTNBAJGJIIVGGF-UHFFFAOYSA-M
• SMILES： S(CCOC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 161.99600
• Monoisotopic Mass: 161.99627416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8

Experimental Properties

• PSA: 74.81000
• LogP: 0.25880

Additional information on Sodium 2-Methoxyethanesulfonate

Sodium 2-Methoxyethanesulfonate: A Versatile Chemical for Modern Industrial and Sustainable Applications

Sodium 2-Methoxyethanesulfonate, with the CAS number 77281-03-9, is an organosulfonate compound that has garnered significant attention in various industrial sectors due to its unique chemical properties and broad applicability. Often referred to as sodium methoxyethyl sulfonate or simply 2-methoxyethanesulfonic acid sodium salt, this chemical is characterized by its high solubility in water, thermal stability, and low toxicity profile, making it a preferred choice in formulations where environmental and safety considerations are paramount. The compound's molecular structure, which includes a sulfonate group attached to a methoxyethyl chain, imparts excellent surfactant and electrolyte properties, enabling its use in diverse applications ranging from electronics to personal care products. As industries increasingly prioritize sustainability and efficiency, Sodium 2-Methoxyethanesulfonate stands out as a key ingredient that aligns with global trends toward greener chemistry and reduced ecological footprints.

One of the primary reasons for the growing interest in Sodium 2-Methoxyethanesulfonate is its role in the electronics industry, particularly in the manufacturing of printed circuit boards (PCBs) and semiconductor devices. With the rapid advancement of technologies such as 5G, Internet of Things (IoT), and artificial intelligence (AI), there is a surging demand for high-performance chemicals that can enhance the efficiency and reliability of electronic components. This compound serves as an effective electrolyte additive or conductive salt in electroplating baths, where it helps improve the deposition quality of metals like copper and nickel, resulting in finer circuit patterns and reduced defects. Users often search for terms like "high-purity sulfonates for electronics" or "eco-friendly alternatives in PCB production," reflecting a need for solutions that combine performance with environmental responsibility. By incorporating Sodium 2-Methoxyethanesulfonate into their processes, manufacturers can achieve better conductivity and stability while minimizing waste, addressing common pain points in the industry such as energy consumption and material efficiency.

In addition to electronics, Sodium 2-Methoxyethanesulfonate finds extensive use in the personal care and cosmetics sector, where it acts as a mild surfactant, emulsifier, or viscosity modifier. With consumers becoming more conscious about the ingredients in their skincare and haircare products, there is a rising trend toward "clean beauty" and "sustainable formulations." This compound, being biodegradable and non-irritating, fits perfectly into this narrative, allowing brands to develop products that are both effective and gentle on the skin. Searches for "safe sulfonate-based ingredients" or "green chemistry in cosmetics" highlight the market's shift toward transparency and safety. Moreover, its ability to enhance the stability of emulsions and improve the texture of lotions and creams makes it a valuable additive in anti-aging serums, moisturizers, and shampoos, catering to the demand for multifunctional ingredients that deliver visible results without compromising on health or environmental standards.

The compound's utility extends to the pharmaceutical and biomedical fields, where it is employed as an intermediate in drug synthesis or as a buffering agent in diagnostic assays. In an era focused on healthcare innovation, especially post-pandemic, researchers are exploring chemicals that can support the development of novel therapeutics and diagnostic tools. Sodium 2-Methoxyethanesulfonate offers advantages such as high purity and compatibility with biological systems, making it suitable for applications like chromatography or as a component in cell culture media. Queries such as "biocompatible sulfonates for medical use" or "chemicals for pharmaceutical manufacturing" are common among professionals seeking reliable materials that meet stringent regulatory requirements. Its role in enhancing drug solubility and stability also aligns with trends in personalized medicine and advanced drug delivery systems, providing solutions that improve patient outcomes while reducing side effects.

Another significant application of Sodium 2-Methoxyethanesulfonate is in the energy storage sector, particularly in the development of batteries and supercapacitors. As the world transitions toward renewable energy sources and electric vehicles (EVs), there is an urgent need for efficient energy storage solutions that offer longer life cycles and faster charging capabilities. This compound can be used as an additive in electrolyte formulations for lithium-ion batteries, where it helps stabilize the electrode-electrolyte interface and reduce degradation over time. Searches for "advanced electrolytes for batteries" or "sustainable energy materials" underscore the importance of innovation in this area. By integrating Sodium 2-Methoxyethanesulfonate, researchers aim to address challenges like capacity fading and safety concerns, contributing to the creation of more reliable and environmentally friendly energy storage systems that support global sustainability goals.

From a chemical perspective, Sodium 2-Methoxyethanesulfonate is synthesized through the sulfonation of 2-methoxyethanol followed by neutralization with sodium hydroxide, resulting in a white crystalline powder that is highly soluble in water and polar solvents. Its chemical stability under various pH conditions and thermal resistance up to certain temperatures make it suitable for industrial processes that require robustness and consistency. The compound's molecular weight of approximately 178.15 g/mol and its ionic nature facilitate its use in aqueous systems, where it can act as a hydrotrope or dispersant. These properties are particularly valuable in industries like textiles and agriculture, where it might be used as a wetting agent or in pesticide formulations to improve efficacy and reduce environmental impact. As users often inquire about "properties of sodium sulfonates" or "applications of methoxyethyl compounds," providing detailed insights into its physicochemical characteristics helps demystify its versatility and encourages informed decision-making.

Market dynamics for Sodium 2-Methoxyethanesulfonate are influenced by factors such as technological advancements, regulatory policies, and shifting consumer preferences toward sustainable products. The compound is produced by several chemical manufacturers globally, with quality standards ensuring high purity levels for critical applications. In regions like North America, Europe, and Asia-Pacific, its demand is driven by growth in electronics, healthcare, and green chemistry initiatives. Trends such as circular economy and carbon neutrality are prompting industries to adopt chemicals that support recycling and waste reduction, further boosting the relevance of Sodium 2-Methoxyethanesulfonate. Common search terms like "suppliers of sodium 2-methoxyethanesulfonate" or "market trends for specialty chemicals" reflect the commercial interest in this compound, highlighting opportunities for innovation and collaboration across supply chains.

In conclusion, Sodium 2-Methoxyethanesulfonate (CAS 77281-03-9) is a multifaceted chemical that plays a crucial role in modern industries, from electronics and personal care to energy storage and pharmaceuticals. Its combination of functional properties, safety profile, and alignment with sustainability trends makes it a valuable asset for developers and formulators seeking to meet evolving market demands. By understanding its applications and benefits, stakeholders can leverage this compound to create innovative products that not only enhance performance but also contribute to a more sustainable future. As research continues to uncover new uses, Sodium 2-Methoxyethanesulfonate is poised to remain a key player in the landscape of advanced materials, driving progress in technology and improving quality of life worldwide.